Cas no 4702-32-3 (DL-Isocitric Acid Lactone)

• Product name: DL-Isocitric Acid Lactone
• CAS No: 4702-32-3
• MF: C₆H₆O₆
• MW: 174.10824
• MDL: MFCD00005397
• CID: 331333
• PubChem ID: 24895937

DL-Isocitric Acid Lactone Chemical and Physical Properties

Names and Identifiers

• DL-ISOCITRIC ACID LACTONE
• ISOCITRIC ACID LACTONE, DL-(RG)
• NULL
• Pentaric acid,3-carboxy-2,3-dideoxy-, 1,4-lactone
• (±)-5-Oxotetrahydrofuran-2,3-dicarboxylic Acid
• (2RS,3SR)-5-oxotetrahydrofuran-2,3-dicarboxylic acid
• 5-Oxo-tetrahydro-furan-2,3-dicarbonsaeure
• 5-oxo-tetrahydro-furan-2,3-dicarboxylic ac
• DL-Butyrolactone-β,γ-dicarboxylic Acid
• DL-Isocitric Acid gaMMa-Lactone
• DL-Isocitric Acid γ-Lactone
• DL-ISOCITRIC LACTONE
• DL-Isocityic Acid Lactone
• ISOCITRIC ACID LACTONE
• ISOCITRIC ACID LACTONE,DL
• β,γ-Dicarboxy-γ-butyrolactone
• DL-ISOCITRICACIDLACTONE
• 5-oxooxolane-2,3-dicarboxylic acid
• NSC 95086
• Pentaric acid, 3-carboxy-2,3-dideoxy-, .gamma.-lactone
• DL-2-Oxotetrahydrofuran-4,5-dicarboxylic acid
• MFCD00005397
• Isocitricacidlactone
• NSC-203798
• NSC203796
• CHEBI:139374
• CCRIS 3599
• NCIOpen2_001438
• Oprea1_393997
• NSC-95086
• EINECS 225-178-9
• NSC95086
• FT-0625475
• CS-0452707
• FT-0625474
• NS00045025
• 5-oxotetrahydrofuran-2,3-dicarboxylic acid
• BS-49328
• DTXSID40901062
• SCHEMBL2807289
• NSC203798
• 27584-86-7
• AKOS004910139
• Isocitric acid lactone, 97%
• Isocitric lactone
• 4702-32-3
• Tetrahydro-5-oxofuran-2,3-dicarboxylic acid
• E78214
• NSC-203796
• 1,4-Lactone-3-carboxy-2,3-dideoxypentaric acid; Isocitric lactone; Tetrahydro-5-oxo-2,3-furandicarboxylic acid
• STK380136
• 5-oxotetrahydrofuran-2,3-dicarboxylic acid (non-preferred name)
• DB-051415
• DL-Isocitric Acid Lactone

• MDL： MFCD00005397
• Inchi： InChI=1S/C6H6O6/c7-3-1-2(5(8)9)4(12-3)6(10)11/h2,4H,1H2,(H,8,9)(H,10,11)
• InChI Key： UKZDIMBDWHZXOK-UHFFFAOYSA-N
• SMILES： C1C(C(C(=O)O)OC1=O)C(=O)O

Computed Properties

• Exact Mass: 174.01600
• Monoisotopic Mass: 174.01643791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -1
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Color/Form: Uncertain
• Density: 1.4285 (rough estimate)
• Melting Point: 162-165 °C (lit.)
• Boiling Point: 225.05°C (rough estimate)
• Flash Point: 253.3±23.6 °C
• Refractive Index: 1.5860 (estimate)
• PSA: 100.90000
• LogP: -0.91270
• Solubility: Uncertain
• Vapor Pressure: 0.0±3.5 mmHg at 25°C

DL-Isocitric Acid Lactone Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Safety Term：S24/25
• Risk Phrases：R36/37/38

DL-Isocitric Acid Lactone Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tricarboxylic acids and derivatives

Additional information on DL-Isocitric Acid Lactone

DL-Isocitric Acid Lactone: A Comprehensive Overview

DL-Isocitric Acid Lactone, also known by its CAS number 4702-32-3, is a versatile compound with significant applications in various industries. This compound, a derivative of citric acid, has gained attention due to its unique properties and potential uses in fields such as food additives, pharmaceuticals, and cosmetics. Recent studies have highlighted its role in biochemical pathways and its ability to act as a precursor in the synthesis of other valuable compounds.

The structure of DL-Isocitric Acid Lactone is characterized by a cyclic ester formed from isocitric acid. This cyclic structure contributes to its stability and reactivity, making it an ideal component in various chemical reactions. Its molecular formula, C₆H₈O₅, indicates a balanced composition that allows for diverse interactions within different environments.

In the food industry, DL-Isocitric Acid Lactone is recognized for its role as an acidulant and flavor enhancer. It is often used in beverages and processed foods to maintain acidity levels and enhance taste profiles. Recent research has explored its potential as a natural alternative to synthetic additives, aligning with the growing consumer demand for healthier and more sustainable food options.

The pharmaceutical sector has also benefited from the properties of DL-Isocitric Acid Lactone. Studies have shown its ability to act as a chelating agent, which is crucial in drug delivery systems. This property allows it to bind with metal ions, enhancing the stability and bioavailability of medications. Additionally, its role in metabolic pathways has been investigated, offering insights into its potential therapeutic applications.

In the cosmetic industry, DL-Isocitric Acid Lactone is valued for its moisturizing and skin-soothing properties. It is commonly found in skincare products where it helps maintain the skin's natural barrier function and reduces irritation. Recent advancements have explored its compatibility with other natural ingredients, paving the way for innovative formulations that cater to sensitive skin types.

The environmental impact of DL-Isocitric Acid Lactone has also been a focus of recent research. Studies indicate that it is biodegradable under certain conditions, making it a more eco-friendly option compared to some synthetic alternatives. Its ability to decompose without leaving harmful residues aligns with global efforts to promote sustainable practices across industries.

In conclusion, DL-Isocitric Acid Lactone (CAS No. 4702-32-3) stands out as a multifaceted compound with applications spanning multiple sectors. Its chemical properties, combined with recent research findings, underscore its importance as a valuable ingredient in modern product formulations. As industries continue to prioritize innovation and sustainability, the role of this compound is expected to grow further.